2-(10-Fluoro-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-1-[4-(methylsulfonyl)piperazin-1-yl]ethanone

• Molecular Formula: C19H22FN5O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 2-(10-fluoro-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-1-(4-methylsulfonylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H22FN5O3S/c1-12-14(11-17(26)23-7-9-24(10-8-23)29(3,27)28)13(2)25-19(21-12)18-15(20)5-4-6-16(18)22-25/h4-6H,7-11H2,1-3H3
• InChI Key: KIALFQOGLXLWAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C(=NN12)C=CC=C3F)C)CC(=O)N4CCN(CC4)S(=O)(=O)C

Description

This compound features a pyrimido[1,2-b]indazol core substituted with a 10-fluoro group and two methyl groups at positions 2 and 2. Attached to this core is a piperazinyl ethanone moiety modified with a methylsulfonyl group. The pyrimidoindazol scaffold is a bicyclic heterocycle combining pyrimidine and indazole motifs, which is associated with diverse biological activities, including kinase inhibition and antimicrobial effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The compound’s structural uniqueness arises from three key features:

Fluorine Substitution: The 10-fluoro group enhances metabolic stability and bioavailability compared to non-fluorinated analogs like 2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one .

Methylsulfonyl-Piperazine: Unlike piperazine derivatives bearing methoxy (e.g., 1-[4-(4-Fluoro-2-methoxyphenyl)piperazin-1-yl]-2-[4-(tetrazol-1-yl)phenyl]ethanone) or benzyl groups (e.g., 1-(4-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(4-fluorophenyl)ethan-1-one), the methylsulfonyl group increases solubility and may modulate pharmacokinetic properties .

Physicochemical Properties

Compound Name	Molecular Weight	Key Substituents	Notable Properties
Target Compound	~480 (estimated)	10-Fluoro, 2,4-dimethyl, methylsulfonyl-piperazine	High polarity, potential kinase inhibition
1-(4-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(4-fluorophenyl)ethan-1-one	431.48	Benzyl-triazolo-pyrimidine, fluorophenyl	Moderate solubility, Syk inhibition
1-[4-(4-Fluoro-2-methoxyphenyl)piperazin-1-yl]-2-[4-(tetrazol-1-yl)phenyl]ethanone	388.42	Methoxy, tetrazolyl	High metabolic stability
2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	~500 (estimated)	Thiazolidinone, ethyl-piperazine	Antimicrobial activity